Cas no 2680713-11-3 (tert-butyl N-(3-bromophenyl)-N-(cyclopropylmethyl)carbamate)

• Product Name: tert-butyl N-(3-bromophenyl)-N-(cyclopropylmethyl)carbamate
• CAS No: 2680713-11-3
• MF: C₁₅H₂₀BrNO₂
• MW: 326.228803634644
• CID: 5624738
• PubChem ID: 165922831
• Update Time: 2025-05-28

tert-butyl N-(3-bromophenyl)-N-(cyclopropylmethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28294796
• 2680713-11-3
• tert-butyl N-(3-bromophenyl)-N-(cyclopropylmethyl)carbamate

• Inchi： 1S/C15H20BrNO2/c1-15(2,3)19-14(18)17(10-11-7-8-11)13-6-4-5-12(16)9-13/h4-6,9,11H,7-8,10H2,1-3H3
• InChI Key： HDDSBMGUJJGRAE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)N(C(=O)OC(C)(C)C)CC1CC1

Computed Properties

• Exact Mass: 325.06774g/mol
• Monoisotopic Mass: 325.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl N-(3-bromophenyl)-N-(cyclopropylmethyl)carbamate

Research Brief on tert-butyl N-(3-bromophenyl)-N-(cyclopropylmethyl)carbamate (CAS: 2680713-11-3) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of tert-butyl N-(3-bromophenyl)-N-(cyclopropylmethyl)carbamate (CAS: 2680713-11-3) as a versatile intermediate in drug discovery and development. This compound, characterized by its unique structural features, has been increasingly utilized in the synthesis of novel bioactive molecules targeting various therapeutic areas. The presence of both a bromophenyl group and a cyclopropylmethyl moiety offers distinct reactivity, enabling its application in cross-coupling reactions and as a building block for complex pharmacophores.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of tert-butyl N-(3-bromophenyl)-N-(cyclopropylmethyl)carbamate in the development of kinase inhibitors. Researchers demonstrated its efficacy as a key intermediate in the synthesis of selective JAK3 inhibitors, which show promise for treating autoimmune diseases. The study emphasized the compound's stability under diverse reaction conditions and its compatibility with palladium-catalyzed coupling reactions, making it a valuable asset in medicinal chemistry.

Further investigations into the compound's applications have revealed its potential in central nervous system (CNS) drug development. A recent patent application (WO2023056421) disclosed its use in synthesizing novel sigma-1 receptor modulators for neurodegenerative disorders. The structural flexibility of tert-butyl N-(3-bromophenyl)-N-(cyclopropylmethyl)carbamate allows for strategic modifications that can optimize blood-brain barrier penetration while maintaining target specificity.

From a synthetic chemistry perspective, advancements in the large-scale production of tert-butyl N-(3-bromophenyl)-N-(cyclopropylmethyl)carbamate have been achieved through continuous flow chemistry approaches. A 2024 report in Organic Process Research & Development detailed an optimized manufacturing process that improves yield (up to 85%) while reducing hazardous waste generation. This development addresses previous challenges in scaling up production while meeting stringent pharmaceutical industry standards.

Emerging research also suggests potential applications of this compound in PROTAC (Proteolysis Targeting Chimera) technology. Its structural features make it suitable for incorporation into heterobifunctional molecules designed to target disease-causing proteins for degradation. Preliminary studies indicate that derivatives of tert-butyl N-(3-bromophenyl)-N-(cyclopropylmethyl)carbamate can effectively link E3 ligase binders to target protein binders, opening new avenues for targeted protein degradation therapies.

As research continues, the compound's safety profile and ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics are being systematically evaluated. Recent in vitro studies using human liver microsomes indicate favorable metabolic stability, suggesting that derivatives may exhibit improved pharmacokinetic properties compared to earlier generation compounds. These findings position tert-butyl N-(3-bromophenyl)-N-(cyclopropylmethyl)carbamate as a promising scaffold for future drug development efforts across multiple therapeutic areas.